Cas no 196518-46-4 (1-Naphthalenecarboxylic acid,4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)

1-Naphthalenecarboxylic acid,4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- structure
196518-46-4 structure
Product Name:1-Naphthalenecarboxylic acid,4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
CAS No:196518-46-4
MF:C25H19NO3
MW:381.423266649246
CID:1388412
Update Time:2024-08-16

1-Naphthalenecarboxylic acid,4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid,4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
    • 1-Naphthalenecarboxylic acid, 4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
    • Inchi: 1S/C25H19NO3/c1-14-7-8-15(2)24-20(14)13-23(29-24)22-12-11-21(26-22)18-9-10-19(25(27)28)17-6-4-3-5-16(17)18/h3-13,26H,1-2H3,(H,27,28)
    • InChI Key: RWLKRESQTLRRDC-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=C2C(C=CC=C2)=C(C2=CC=C(C3=CC4=C(C)C=CC(C)=C4O3)N2)C=C1

Computed Properties

  • Exact Mass: 381.13657

Experimental Properties

  • Density: 1.295±0.06 g/cm3(Predicted)
  • Boiling Point: 634.9±55.0 °C(Predicted)
  • PSA: 66.23
  • pka: 3.76±0.10(Predicted)
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